Cas no 106135-27-7 (6-methyl-1H-Benzimidazole-2-sulfonic acid)

• Product Name: 6-methyl-1H-Benzimidazole-2-sulfonic acid
• CAS No: 106135-27-7
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 1097762
• PubChem ID: 2254367
• Update Time: 2025-04-20

6-methyl-1H-Benzimidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-Benzimidazole-2-sulfonic acid
• 5(6)-methyl-2-benzimidazolesulphonic acid
• SCHEMBL16134494
• SMR000069981
• 106135-27-7
• AM805928
• MLS000061650
• CHEMBL1565775
• 5-methyl-1H-benzimidazole-2-sulfonic acid
• 5-Methyl-1H-benzo[d]imidazole-2-sulfonic acid
• Cambridge id 5648649
• STK213105
• HMS2459P13
• 5-Methyl-1H-benzo[d]imidazole-2-sulfonicacid
• AKOS000275565
• AKOS005417190

• MDL： MFCD00965567
• Inchi： 1S/C8H8N2O3S/c1-5-2-3-6-7(4-5)10-8(9-6)14(11,12)13/h2-4H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： VYVPLRUXEMIVCN-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C)=CC=2N1)(=O)(=O)O

Computed Properties

• Exact Mass: 212.02564
• Monoisotopic Mass: 212.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• PSA: 83.05
• LogP: 2.19880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles